N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea

• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)-3-(4-methylcyclohexyl)urea
• InChI: InChI=1S/C17H24N2O/c1-12-5-8-15(9-6-12)18-17(20)19-16-10-7-13-3-2-4-14(13)11-16/h7,10-12,15H,2-6,8-9H2,1H3,(H2,18,19,20)
• InChI Key: ZOEFIUPAVLBUHH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)NC2=CC3=C(CCC3)C=C2
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea, also known as GW-501516, is a synthetic drug that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a peroxisome proliferator-activated receptor delta (PPARδ) agonist and has been shown to improve endurance, reduce inflammation, and prevent various diseases.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea works by activating PPARδ, a transcription factor that regulates the expression of genes involved in energy metabolism and inflammation. It increases the expression of genes involved in fatty acid oxidation and glucose uptake, which leads to increased energy production and improved insulin sensitivity. It also reduces the expression of genes involved in inflammation, which leads to reduced inflammation and improved cardiovascular health.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea has been shown to have numerous biochemical and physiological effects, including increased endurance, improved lipid metabolism, reduced inflammation, and improved cardiovascular health. It has also been shown to improve muscle fiber composition and reduce muscle damage, which are beneficial effects for athletes and individuals undergoing physical training.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea has several advantages for use in lab experiments, including its high potency, selectivity, and specificity for PPARδ. However, it also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea, including its potential use in the treatment of various diseases, such as obesity, diabetes, and cardiovascular diseases. It also has potential applications in sports medicine and physical training, as well as in the development of new drugs targeting PPARδ. Further research is needed to fully understand the mechanisms of action of N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea and its potential therapeutic applications.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylcyclohexyl)urea has been extensively studied for its potential therapeutic applications in various diseases, including obesity, diabetes, cardiovascular diseases, and cancer. It has been shown to increase fatty acid oxidation and glucose uptake, improve insulin sensitivity, and reduce inflammation, which are all beneficial effects in the treatment of these diseases.